Cas no 162100-98-3 (4-Bromo-5-methylindoline)

• Product Name: 4-Bromo-5-methylindoline
• CAS No: 162100-98-3
• MF: C₉H₁₀BrN
• MW: 212.086401462555
• MDL: MFCD22561562
• CID: 3166667
• PubChem ID: 18940905
• Update Time: 2025-11-03

4-Bromo-5-methylindoline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-methylindoline
• 1H-Indole, 4-bromo-2,3-dihydro-5-methyl-
• G70395
• SB64480
• 4-bromo-5-methyl-2,3-dihydro-1H-indole
• 162100-98-3
• SCHEMBL8526294
• MFCD22561562

• MDL： MFCD22561562
• Inchi： 1S/C9H10BrN/c1-6-2-3-8-7(9(6)10)4-5-11-8/h2-3,11H,4-5H2,1H3
• InChI Key： SRGBYCTWSLKNFH-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC2=C1CCN2

Computed Properties

• Exact Mass: 210.99966g/mol
• Monoisotopic Mass: 210.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 4-Bromo-5-methylindoline

Comprehensive Guide to 4-Bromo-5-methylindoline (CAS No. 162100-98-3): Properties, Applications, and Industry Insights

4-Bromo-5-methylindoline (CAS No. 162100-98-3) is a specialized organic compound belonging to the indoline family, a structural motif widely utilized in pharmaceutical and material science research. This brominated derivative, characterized by its methyl group at the 5-position and a bromo substituent at the 4-position, has garnered significant attention for its versatility in synthetic chemistry. Researchers frequently search for "4-Bromo-5-methylindoline synthesis" or "CAS 162100-98-3 applications," reflecting its growing relevance in drug discovery and functional material design.

The compound's molecular formula, C₉H₁₀BrN, and its heterocyclic framework make it a valuable intermediate for constructing complex molecules. Recent trends in AI-assisted drug discovery and green chemistry have amplified interest in optimizing its synthesis routes, with queries like "eco-friendly preparation of 4-Bromo-5-methylindoline" rising in search engines. Its electron-rich aromatic system enables diverse functionalization, catering to demands for high-value fine chemicals in agrochemical and OLED material sectors.

Analytical data for 4-Bromo-5-methylindoline (CAS 162100-98-3) typically includes NMR spectra (¹H/¹³C) showing distinctive shifts: the methyl protons appear near 2.3 ppm, while the bromine-induced deshielding affects adjacent ring protons. These spectral features are critical for researchers verifying compound purity—a common concern reflected in searches for "HPLC purity standards for indoline derivatives." Advanced techniques like LC-MS and X-ray crystallography further validate its structural integrity.

In pharmaceutical contexts, this compound serves as a precursor for kinase inhibitor scaffolds, aligning with trending topics like "targeted cancer therapies." Its bromine atom facilitates cross-coupling reactions (e.g., Suzuki-Miyaura), addressing the demand for "C-C bond formation strategies" in medicinal chemistry forums. Notably, its metabolic stability and lipophilicity (LogP ~2.8) make it attractive for optimizing drug candidates' ADME properties—a hot topic in computational chemistry discussions.

Material scientists exploit 4-Bromo-5-methylindoline (CAS 162100-98-3) for designing organic semiconductors, responding to industry needs for "flexible electronics materials." Its planar conjugated system enables π-stacking in thin films, while the bromine substituent allows polymerization via direct arylation—a sustainable alternative to traditional Stille couplings. Recent patents highlight its utility in thermally activated delayed fluorescence (TADF) emitters, a cutting-edge area in OLED technology research.

Storage and handling recommendations emphasize protection from light sensitivity (common among bromoaromatics) under inert atmospheres. Safety data sheets (SDS) detail standard organic compound precautions, though it avoids classification under stringent hazard categories—a distinction important for researchers filtering "non-hazardous indoline derivatives." Proper cryogenic storage (-20°C) maintains stability, as confirmed by accelerated stability studies showing >95% purity retention over 24 months.

The global market for 4-Bromo-5-methylindoline reflects expanding applications, with custom synthesis services offering gram-to-kilogram quantities. Analytical certificates typically include residual solvent analysis (meeting ICH Q3C guidelines) and heavy metal screening—key quality metrics for pharmaceutical clients. Emerging continuous flow chemistry methods address scalability challenges, resonating with industrial queries about "large-scale indoline production."

Environmental considerations drive innovation in bromine recycling from reaction byproducts, aligning with circular economy principles. Life cycle assessments compare traditional bromination methods with newer electrochemical bromination techniques—an active research area yielding publications on "sustainable halogenation processes." Such advancements position 4-Bromo-5-methylindoline (CAS 162100-98-3) as a case study in green chemistry optimization.

Future prospects include exploration in photoredox catalysis and bioconjugation chemistry, where its radical stability offers unique advantages. Academic and industrial collaborations increasingly focus on structure-activity relationship (SAR) studies using this scaffold, particularly for G-protein coupled receptor (GPCR) modulators—a trending subtopic in neuropharmacology research. These developments ensure sustained relevance of this versatile indoline derivative in cutting-edge science.